Cas no 910325-71-2 (1-(2,2,2-trifluoroacetyl)azepan-4-one)
1-(2,2,2-trifluoroacetyl)azepan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2,2-trifluoroacetyl)azepan-4-one
-
- Inchi: 1S/C8H10F3NO2/c9-8(10,11)7(14)12-4-1-2-6(13)3-5-12/h1-5H2
- InChI Key: YNFHSHYLEKIMGJ-UHFFFAOYSA-N
- SMILES: FC(C(N1CCC(CCC1)=O)=O)(F)F
Computed Properties
- Exact Mass: 209.06636305g/mol
- Monoisotopic Mass: 209.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 37.4Ų
1-(2,2,2-trifluoroacetyl)azepan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1564099-1g |
1-(2,2,2-Trifluoroacetyl)azepan-4-one |
910325-71-2 | 98% | 1g |
¥9900.00 | 2024-04-25 |
1-(2,2,2-trifluoroacetyl)azepan-4-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-(2,2,2-trifluoroacetyl)azepan-4-one
Comprehensive Overview of 1-(2,2,2-Trifluoroacetyl)azepan-4-one (CAS No. 910325-71-2): Properties, Applications, and Industry Relevance
1-(2,2,2-Trifluoroacetyl)azepan-4-one (CAS No. 910325-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This heterocyclic ketone derivative, characterized by a azepane backbone and a trifluoroacetyl group, serves as a critical intermediate in the synthesis of bioactive molecules. Its CAS registry number (910325-71-2) ensures precise identification in global chemical databases, making it a focal point for researchers exploring drug discovery and medicinal chemistry.
The compound’s molecular structure combines a seven-membered azepan-4-one ring with a trifluoroacetyl substituent, which enhances its electrophilic properties. This feature is particularly valuable in nucleophilic substitution reactions, a topic frequently searched by chemists optimizing synthetic pathways. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they enable the rapid assembly of complex scaffolds for targeted therapeutics.
In the context of green chemistry, researchers are increasingly investigating 1-(2,2,2-trifluoroacetyl)azepan-4-one as a potential candidate for sustainable synthesis. Questions like *"How to reduce waste in heterocyclic compound production?"* or *"Eco-friendly alternatives for trifluoroacetylating agents"* dominate search engine queries, reflecting the industry’s shift toward environmentally conscious practices. The compound’s reactivity under mild conditions aligns with these goals, offering opportunities for catalytic transformations and atom-efficient processes.
From an application standpoint, 910325-71-2 is pivotal in constructing nitrogen-containing pharmacophores, a hot topic in precision medicine. Its role in generating kinase inhibitors and GPCR modulators has been explored in recent patents, addressing search trends such as *"Novel scaffolds for cancer drug development"* and *"GPCR-targeted compound libraries."* The trifluoroacetyl group also contributes to improved metabolic stability, a key consideration in ADME optimization studies.
Analytical characterization of 1-(2,2,2-trifluoroacetyl)azepan-4-one typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently queried by analytical chemists. The compound’s distinct 19F NMR signal and fragmentation patterns provide robust validation tools, ensuring reproducibility—a critical factor in quality control protocols for pharmaceutical intermediates.
Emerging discussions in bioconjugation chemistry have further expanded the utility of this compound. Searches related to *"Site-specific protein modification"* or *"Fluorine-labeled probes"* underscore its potential in diagnostic imaging and biomarker development. The trifluoroacetyl moiety can act as a masked amine, enabling selective derivatization strategies that align with click chemistry principles.
In summary, 1-(2,2,2-trifluoroacetyl)azepan-4-one (CAS No. 910325-71-2) represents a convergence of synthetic utility, pharmaceutical relevance, and sustainability. Its multifaceted applications—from small-molecule drug discovery to bioconjugation—position it as a compound of enduring interest in both academic and industrial settings. As search trends continue to emphasize structure-activity relationships and process intensification, this molecule will likely remain at the forefront of innovative chemical research.
910325-71-2 (1-(2,2,2-trifluoroacetyl)azepan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)